Cas no 2171661-39-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxypentanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxypentanoic acid
• CAS No: 2171661-39-3
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6212381
• PubChem ID: 165503611
• Update Time: 2025-06-15

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxypentanoic acid
• 2171661-39-3
• EN300-1486539
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methoxypentanoic acid

• Inchi： 1S/C23H26N2O6/c1-30-12-6-11-20(22(27)28)25-21(26)13-24-23(29)31-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,11-14H2,1H3,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： RDXDVRSAKWUVIS-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC(C(=O)O)CCCOC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxypentanoic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxypentanoic acid (CAS No. 2171661-39-3)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxypentanoic acid (CAS No. 2171661-39-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an Fmoc group and a methoxy side chain, makes it invaluable in solid-phase peptide synthesis (SPPS) and drug discovery. Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids like this compound to ensure efficient peptide chain assembly and minimal side reactions.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in therapeutic peptides and biologics. This compound’s CAS No. 2171661-39-3 is often queried in databases for its role in post-translational modifications and peptide-based drug design. Its 5-methoxypentanoic acid moiety enhances solubility, a critical factor in peptide delivery systems, aligning with trends in oral peptide therapeutics and nanocarrier formulations.

The Fmoc-protecting group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxypentanoic acid is a cornerstone of modern peptide chemistry. Unlike older Boc-based strategies, Fmoc offers milder deprotection conditions, reducing racemization risks. This aligns with the industry’s shift toward green chemistry and sustainable synthesis. Laboratories often seek Fmoc-amino acid derivatives with optimized side-chain protection, making this compound a staple in high-throughput screening and combinatorial libraries.

Another hot topic tied to this compound is its application in click chemistry and bioorthogonal reactions. The acetamido linker in its structure enables selective conjugation with azide- or alkyne-functionalized biomolecules, a technique pivotal in targeted drug delivery and imaging probes. Searches for CAS 2171661-39-3 often correlate with studies on antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), highlighting its interdisciplinary relevance.

Quality control of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxypentanoic acid is critical, as impurities can derail multi-step syntheses. Analytical techniques like HPLC and mass spectrometry are frequently mentioned alongside its CAS number in research protocols. The compound’s stability under SPPS conditions and compatibility with resin-based systems are also common discussion points in peptide forum threads and method development papers.

Beyond peptides, this derivative’s methoxy group sparks interest in metabolite analogs and prodrug design. Its potential to mimic natural metabolites makes it a candidate for enzyme inhibition studies, particularly in cancer metabolism research. Queries about CAS 2171661-39-3 often intersect with keywords like structure-activity relationship (SAR) and pharmacophore modeling, reflecting its utility in rational drug design.

In summary, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxypentanoic acid (CAS No. 2171661-39-3) is a versatile building block bridging peptide science, drug development, and bioconjugation technologies. Its alignment with trends like precision medicine and biodegradable therapeutics ensures its continued prominence in both academic and industrial settings.